Cas no 769-70-0 ( )

• Product name: &nbsp
• CAS No: 769-70-0
• MF: C₈H₁₀O₃
• MW: 154.1632
• CID: 983066
• PubChem ID: 346652

  Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-yl)-1,3-dioxane
• GMBXQNFYFRBNCP-UHFFFAOYSA-N
• NSC404931
• NSC-404931
• 2-furyl-1,3-dioxan
• DTXSID70323814
• 769-70-0
• 2-(2-furyl)-1,3-dioxane
• SCHEMBL5334097
•  

• Inchi： InChI=1S/C8H10O3/c1-3-7(9-4-1)8-10-5-2-6-11-8/h1,3-4,8H,2,5-6H2
• InChI Key： GMBXQNFYFRBNCP-UHFFFAOYSA-N
• SMILES： C1COC(OC1)C2=CC=CO2

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 31.6